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Compound of Interest

Compound Name: CGP-53153

Cat. No.: B1663196

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, biological
activity, and experimental protocols associated with CGP-53153, a steroidal inhibitor of 5a-
reductase. The information is intended for use by professionals in the fields of biomedical
research and pharmaceutical development.

Chemical Structure and Properties

CGP-53153 is a synthetic steroid derivative with a complex heterocyclic structure. Its
systematic IUPAC name is (4aR,4bS,6aS,7S,9aS,9bS)-N-(2-cyanopropan-2-yl)-4a,6a-dimethyl-
2-0x0-2,44a,4b,5,6,6a,7,8,9,9a,9b,10-dodecahydro-1H-indenol[5,4-flquinoline-7-carboxamide.

Chemical Identifiers:
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Identifier Value

CAS Number 149281-19-6
Molecular Formula C23H33N302
Molecular Weight 383.53 g/mol
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Mechanism of Action and Biological Activity

CGP-53153 is a competitive inhibitor of 5a-reductase, the enzyme responsible for the
conversion of testosterone to the more potent androgen, dihydrotestosterone (DHT).[1] By
blocking this key step in androgen metabolism, CGP-53153 effectively reduces DHT levels in
target tissues.

Signaling Pathway

The primary signaling pathway affected by CGP-53153 is the androgen signaling cascade. The
conversion of testosterone to DHT is a critical amplification step in this pathway in many
androgen-responsive tissues, including the prostate gland.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1663196?utm_src=pdf-body
https://www.medchemexpress.com/CGP-53153.html
https://www.benchchem.com/product/b1663196?utm_src=pdf-body
https://www.benchchem.com/product/b1663196?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Testosterone

] ) Androgen-Responsive
5a-Reductase Dihydrotestosterone (DHT) Androgen Receptor Gene Expression
Inhibition

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Prostate Tissue
(Rat or Human)

Homogenization & Centrifugation

Microsomal Fraction
(Source of 5a0-Reductase)

Incubation with:
- [3H]-Testosterone
- NADPH
- CGP-53153 (various conc.)

Steroid Extraction

Chromatographic Separation
(TLC or HPLC)

Quantification of [3H]-DHT
(Scintillation Counting)

IC50 Calculation

Castration of Male Rats

Subcutaneous Injection of

Testosterone Propionate (TP)

Oral Administration of
CGP-53153 or Vehicle

Daily Treatment for a
Specified Period (e.g., 28 days)

Euthanasia and Prostate Excision

Measurement of Prostate Weight

Comparison between
Treatment and Control Groups

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

4/5 Tech Support


https://www.benchchem.com/product/b1663196?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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53153]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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